2-Chloro-4-methyl-3-(methylsulfonyl)-6-phenylpyridine
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Overview
Description
Synthesis Analysis
This would involve a detailed explanation of how the compound is synthesized, including the starting materials, the conditions required for the reaction, and the yield of the product .Molecular Structure Analysis
This would involve a discussion of the compound’s molecular structure, which could be determined using techniques such as X-ray crystallography, NMR spectroscopy, or mass spectrometry .Chemical Reactions Analysis
This would involve a study of the reactions that the compound undergoes, including the conditions required for these reactions and the products that are formed .Physical and Chemical Properties Analysis
This would involve a discussion of the compound’s physical and chemical properties, such as its melting point, boiling point, solubility, and stability .Scientific Research Applications
COX-2 Inhibition for Anti-Inflammatory Applications
A study identified a series of novel 2-pyridinyl-3-(4-methylsulfonyl)phenylpyridines that were synthesized and evaluated for their ability to inhibit cyclooxygenase isozymes COX-1 and COX-2. These compounds, including 5-Chloro-3-(4-methylsulfonyl)phenyl-2-(2-methyl-5-pyridinyl)pyridine, showed selective and effective COX-2 inhibitory activity, indicating their potential for developing new anti-inflammatory drugs (Friesen et al., 1998).
Structural Studies and Crystallography
Etoricoxibium picrate, a compound structurally related to 2-Chloro-4-methyl-3-(methylsulfonyl)-6-phenylpyridine, has been studied for its crystalline structure. The study provided insights into the spatial arrangement of the pyridine rings and their interactions, contributing to the understanding of the molecular configuration and potential reactivity patterns (Jasinski et al., 2010).
Chemical Reactivity and Transformation
Research on 2-substituted 3-ethylsulfonylpyridines, including compounds similar to this compound, highlighted their reactivity under various conditions. These studies offer valuable insights into the chemical transformations that these compounds can undergo, aiding in the development of new synthetic routes and applications (Rouchaud et al., 1997).
Application in Organic Synthesis and Medicinal Chemistry
A comprehensive study on the design and development of syntheses for accelerating structure-activity relationship (SAR) studies showcased the chemoselectivity of chlorine versus various substituents in pyridopyrimidinone and pyrimidopyrimidinone systems. This research demonstrates the utility of these compounds in preparing targets for SAR studies, indicating their significance in drug development processes (Wan et al., 2009).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
2-chloro-4-methyl-3-methylsulfonyl-6-phenylpyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12ClNO2S/c1-9-8-11(10-6-4-3-5-7-10)15-13(14)12(9)18(2,16)17/h3-8H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SIXMINCSXACYOV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=C1S(=O)(=O)C)Cl)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12ClNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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